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Compound of Interest

Compound Name: 3-Chloroquinuclidine hydrochloride
CAS No.: 33601-77-3
Cat. No.: B1274263

Get Quote

An In-depth Technical Guide to 3-Chloroquinuclidine Hydrochloride: Structure, Synthesis,
and Application

Introduction

3-Chloroquinuclidine hydrochloride is a bicyclic organic compound of significant interest in
synthetic and medicinal chemistry. As a derivative of quinuclidine, its rigid cage-like structure
provides a unique three-dimensional scaffold that is increasingly utilized in the design of novel
chemical entities. The presence of a chlorine atom at the 3-position introduces a versatile
functional handle, enabling a wide range of chemical transformations. This guide offers a
comprehensive overview of its molecular structure, physicochemical properties, synthesis,
reactivity, and core applications, with a focus on its role as a pivotal intermediate in research
and drug development.

Molecular Structure and Physicochemical
Properties
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The foundational structure of 3-Chloroquinuclidine hydrochloride is the 1-
azabicyclo[2.2.2]octane system, commonly known as the quinuclidine nucleus. This saturated
bicyclic amine is characterized by a bridgehead nitrogen atom, which imparts specific steric
and electronic properties. The key feature of this derivative is the chlorine substituent at the C-3
position.[1] The compound is typically supplied as a hydrochloride salt to improve its stability
and handling characteristics.

Molecular Structure Diagram

The bridged bicyclic structure is depicted below. The chlorine atom's position is a key site for
chemical modification.

Caption: 2D representation of 3-Chloroquinuclidine hydrochloride.

Physicochemical Data

The key identifying and physical properties of 3-Chloroquinuclidine hydrochloride are
summarized in the table below for quick reference.

Property Value References

CAS Number 33601-77-3

[1112](31[4]

Molecular Formula C7H13CI2N or C7H12CIN-HCI

[1112](31[4]

Molecular Weight 182.09 g/mol [L1[2113]14]
3-chloro-1-

IUPAC Name azabicyclo[2.2.2]octane;hydroc  [1]
hloride

Appearance Tan powder [1]

Melting Point 236-239 °C [11[3]

Boiling Point 201.9 °C at 760 mmHg [1]

SMILES C1CN2Cccci1c(ca)cl.cl [1]
OOMINTVSHDCDRK-

InChl Key [1]
UHFFFAOYSA-N
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Synthesis and Chemical Reactivity
Synthesis Pathway

3-Chloroquinuclidine hydrochloride is most commonly synthesized from a ketone precursor,
3-quinuclidinone hydrochloride.[1][5] The transformation involves the reduction of the ketone to
a hydroxyl group, followed by chlorination.

The precursor, 3-quinuclidinone hydrochloride, is itself a valuable intermediate synthesized via
an intramolecular Dieckmann condensation of a substituted piperidine diester.[6][7][8] This
classic cyclization reaction is a robust method for forming the bicyclic quinuclidine core. The
overall synthetic strategy highlights a multi-step process foundational to accessing this class of
compounds.

Final Product Synthesis }

Precursor Synthesis W [
(Plpendme-él-camnxyhc acid denvaquHD\ester FurmathD\eckmann e j—»[@.r HCD ) ke 1 Reduction to Alcohol —»—»

3-Chloroquinuclidine HCI

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of 3-Chloroquinuclidine HCI.

Chemical Reactivity

The reactivity of 3-Chloroquinuclidine hydrochloride is dominated by the carbon-chlorine
bond. The chlorine atom is an effective leaving group, making the C-3 position susceptible to
nucleophilic substitution reactions.[1] This property is the cornerstone of its utility as a synthetic
intermediate. A wide variety of nucleophiles (e.g., amines, thiols, alkoxides) can be introduced
at this position to generate a library of 3-substituted quinuclidine derivatives. This versatility is
critical in drug discovery for structure-activity relationship (SAR) studies.

Applications in Research and Development

The unique structural and chemical attributes of 3-Chloroquinuclidine hydrochloride make it
a valuable tool for chemists.
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o Synthetic Building Block: Its primary application is as an intermediate or building block in
multi-step organic synthesis.[1] The ability to readily displace the chloro group allows for the
construction of more complex molecules, particularly those with a quinuclidine core, which is
a common motif in biologically active compounds.[9][10]

o Pharmaceutical Research: The quinuclidine scaffold is present in numerous
pharmaceuticals. The precursor, 3-quinuclidinone hydrochloride, is a key intermediate for
drugs targeting neurological disorders and for anticholinergic agents.[9][10][11]
Consequently, 3-Chloroquinuclidine hydrochloride serves as a direct precursor to
analogues of these compounds, enabling the exploration of new therapeutic agents. The
introduction of chlorine-containing moieties is a well-established strategy in medicinal
chemistry to modulate a drug's metabolic stability, lipophilicity, and binding affinity.[12]

e Physical Organic Chemistry: The compound has been used in mechanistic studies, for
instance, in the *H-NMR analysis of acid-base equilibria to determine the equilibrium
constants for the formation of imines and iminium ions in solution.[1] Its rigid structure
provides a well-defined system for such fundamental investigations.

Experimental Protocols

The following protocols are generalized methodologies that illustrate the synthesis of the
precursor and a typical application of the final product.

Protocol: Synthesis of 3-Quinuclidinone Hydrochloride
(Precursor)

This protocol is a conceptualized procedure based on the Dieckmann condensation
methodology.[7][8][13]

Objective: To synthesize the bicyclic ketone precursor via intramolecular cyclization.
Methodology:

» Preparation of Diester: Start with a suitable piperidine precursor, such as ethyl piperidine-4-
carboxylate. N-alkylation with an appropriate haloacetate (e.g., ethyl chloroacetate) in the
presence of a non-nucleophilic base yields the corresponding N-substituted piperidine
diester.
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o Dieckmann Condensation: Treat the purified diester with a strong base (e.g., potassium tert-
butoxide) in an anhydrous, aprotic solvent like toluene. The base promotes an intramolecular
condensation between the two ester groups to form a 3-keto ester intermediate.

o Hydrolysis and Decarboxylation: Heat the reaction mixture with aqueous acid (e.g.,
hydrochloric acid). This step serves two purposes: it hydrolyzes the remaining ester group
and promotes the decarboxylation of the resulting [3-keto acid to yield the final 3-
quinuclidinone product.

« Isolation: The final product is isolated as its hydrochloride salt. This is typically achieved by
evaporating the solvent and recrystallizing the crude residue from a suitable solvent system
like isopropyl alcohol/water.[13]

Protocol: General Nucleophilic Substitution Reaction

Objective: To demonstrate the displacement of the chloride from 3-Chloroquinuclidine
hydrochloride with a generic nucleophile (Nu-H).
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Dissolve 3-Chloroquinuclidine HCI
in a polar aprotic solvent (e.g., DMF, Acetonitrile)

[ Add a base (e.g., K2COs, EtsN) ]
e

to neutralize HCI and free the amin

:

Cntroduce Nucleophile (Nu-H)]

(e.g., R-NHz, R-SH, R-OH)

Heat the reaction mixture
(e.g., 60-100 °C) and monitor by TLC/LC-MS

:

Aqueous Workup:
Partition between water and an organic solvent (e.g., EtOAc)

l

Purification:
Column chromatography or recrystallization

Isolate pure 3-substituted
quinuclidine product

Click to download full resolution via product page

Caption: Typical experimental workflow for a nucleophilic substitution.

Methodology:
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e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve
3-Chloroquinuclidine hydrochloride (1 equivalent) in a suitable polar aprotic solvent such
as dimethylformamide (DMF) or acetonitrile.

» Basification: Add a non-nucleophilic base (e.g., potassium carbonate or triethylamine, ~2.2
equivalents). The first equivalent neutralizes the hydrochloride salt, and the second
neutralizes the acid generated during the substitution. Stir for 15-30 minutes.

» Nucleophile Addition: Add the desired nucleophile (e.g., a primary amine, thiol, or alcohol,
~1.2 equivalents) to the reaction mixture.

o Reaction: Heat the mixture to an appropriate temperature (typically 60-100 °C) and monitor
its progress using thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS).

o Workup: Upon completion, cool the reaction to room temperature. Dilute with water and
extract the product with an organic solvent like ethyl acetate. Wash the combined organic
layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure.

« Purification: Purify the crude product via flash column chromatography on silica gel or by
recrystallization to yield the pure 3-substituted quinuclidine derivative.

Safety, Handling, and Storage

While some sources classify the compound as non-hazardous, it is imperative to treat all
chemical reagents with appropriate care in a controlled laboratory setting.[1]

e Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses
with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).[14] If handling large
quantities of the powder outside a fume hood, a NIOSH-approved respirator is
recommended.[14][15]

o Handling: Avoid generating dust.[16] Use in a well-ventilated area or a chemical fume hood.
[14][17] Wash hands thoroughly after handling.
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» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][16][17]
Keep away from incompatible materials such as strong oxidizing agents.[16][17]

o First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes.[14][15][17]

o Skin Contact: Wash the affected area immediately with soap and plenty of water.[15][17]

o Inhalation: Move the individual to fresh air. Seek medical attention if breathing is difficult.
[14][15][17]

o Ingestion: Do not induce vomiting. Rinse the mouth with water if the person is conscious
and seek immediate medical attention.[14][15][17]

Conclusion

3-Chloroquinuclidine hydrochloride is more than a simple chlorinated amine; it is a
strategically designed building block that provides access to a valuable chemical space. Its
rigid bicyclic framework and the reactive C-Cl bond offer a reliable platform for synthesizing
diverse molecular architectures. For researchers in organic synthesis and drug discovery, this
compound represents a key intermediate for developing novel therapeutics and for probing
fundamental chemical principles. Its continued application is expected to fuel further innovation
across the chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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